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Compound of Interest

Compound Name: 113-016B

Cat. No.: B11928847

Essential Safety and Handling Guide for 113-
016B

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling Information.

This document provides critical safety and logistical information for the handling and disposal of
113-016B, a disulfide bond-containing ionizable cationic lipidoid. Adherence to these
guidelines is essential to ensure a safe laboratory environment.

1. Hazard Identification and Personal Protective Equipment (PPE)

The compound 113-016B is supplied as a solution in ethanol. The primary hazards are
associated with the solvent and the inherent properties of the lipidoid. Based on available
safety information, the following hazards have been identified:

o H225: Highly flammable liquid and vapor.[1]
e H319: Causes serious eye irritation.[1]

A general warning for similar compounds states that the material should be considered
hazardous, and users should avoid ingestion, inhalation, and contact with eyes, skin, or
clothing, and wash thoroughly after handling.[2]
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The following table summarizes the recommended Personal Protective Equipment for handling
113-016B.

Protection Type Recommended Equipment Specifications and Rationale

Essential to prevent eye
) Safety glasses with side irritation from splashes. Given
Eye and Face Protection ) ] o
shields or goggles the H319 warning, this is a

mandatory precaution.

o ] To prevent skin contact.
) ) Nitrile or other chemically )
Skin Protection ] Ensure gloves are compatible
resistant gloves )
with ethanol.

To protect clothing and skin
Laboratory coat ]
from accidental splashes.

Handle in a well-ventilated
area or a chemical fume hood
) ) Not generally required for to avoid inhalation of vapors,
Respiratory Protection - ] ]
small quantities especially given the
flammability of the ethanol

solvent.

Standard laboratory practice to
Footwear Closed-toe shoes ) )
protect against spills.

2. Handling and Storage

e Ventilation: Always handle 113-016B in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure and reduce fire risk.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as
the ethanol solution is highly flammable.[1]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

e Hygiene: Wash hands thoroughly after handling.
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3. Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of 113-O16B in a

laboratory setting.
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Procedural workflow for handling 113-O16B.
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4. Disposal Plan

o Waste Categorization: Waste containing 113-016B and its ethanol solvent should be treated
as hazardous chemical waste.

e Collection: Collect all waste, including empty containers, contaminated gloves, and pipette
tips, in a designated and properly labeled hazardous waste container.

» Disposal: Dispose of the hazardous waste in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures. Do not dispose of it down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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